ethyl N-[(1H-1,2,4-triazol-3-ylamino)carbonyl]glycinate

• IUPAC Name: ethyl 2-(1H-1,2,4-triazol-5-ylcarbamoylamino)acetate
• InChI: InChI=1S/C7H11N5O3/c1-2-15-5(13)3-8-7(14)11-6-9-4-10-12-6/h4H,2-3H2,1H3,(H3,8,9,10,11,12,14)
• InChI Key: PGDZFUMYPOZLAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)NC1=NC=NN1
• Molecular Formula: C7H11N5O3
• Molecular Weight: 213.19 g/mol

Description

Ethyl N-[(1H-1,2,4-triazol-3-ylamino)carbonyl]glycinate, also known as ETG, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ETG is a triazole-based compound that has been synthesized by many researchers using different methods. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Scientific Research Applications

Ethyl N-[(1H-1,2,4-triazol-3-ylamino)carbonyl]glycinate has potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been studied for its potential as an antifungal agent. Studies have shown that this compound inhibits the growth of various fungi, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. In agriculture, this compound has been studied for its potential as a plant growth regulator. Studies have shown that this compound enhances plant growth and increases the yield of crops such as wheat, rice, and soybean. In material science, this compound has been studied for its potential as a corrosion inhibitor. Studies have shown that this compound inhibits the corrosion of metals such as steel and aluminum.

Mechanism of Action

The mechanism of action of ethyl N-[(1H-1,2,4-triazol-3-ylamino)carbonyl]glycinate is not fully understood. However, studies have suggested that this compound inhibits the activity of enzymes involved in the biosynthesis of ergosterol in fungi, which is essential for their growth and survival. In plants, this compound has been shown to enhance the activity of enzymes involved in the biosynthesis of cytokinins, which are plant growth regulators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In fungi, this compound inhibits the biosynthesis of ergosterol, which leads to the disruption of the fungal cell membrane and ultimately cell death. In plants, this compound enhances the biosynthesis of cytokinins, which promotes cell division and growth. This compound has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

Ethyl N-[(1H-1,2,4-triazol-3-ylamino)carbonyl]glycinate has several advantages for laboratory experiments, including its low toxicity and high solubility in water and organic solvents. However, this compound has some limitations, including its low stability in acidic and basic conditions and its potential to form complexes with metal ions, which can interfere with some assays.

Future Directions

There are several future directions for ethyl N-[(1H-1,2,4-triazol-3-ylamino)carbonyl]glycinate research. In medicinal chemistry, this compound can be further studied for its potential as an antifungal agent. Studies can be conducted to optimize the synthesis of this compound and to evaluate its efficacy and safety in animal models. In agriculture, this compound can be further studied for its potential as a plant growth regulator. Studies can be conducted to evaluate the optimal concentration and application method of this compound in different crops. In material science, this compound can be further studied for its potential as a corrosion inhibitor. Studies can be conducted to evaluate the effectiveness of this compound in different corrosive environments and to optimize its formulation for practical applications.